![molecular formula C17H21NO5 B7435456 Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate](/img/structure/B7435456.png)
Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate
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Overview
Description
Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate, also known as DEBAP, is an organic compound that has been widely used in scientific research. It is a derivative of diethyl malonate and has a molecular weight of 323.36 g/mol. DEBAP has been found to have various applications in the field of biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate involves the reaction between the carbonyl group of this compound and the hydrogen peroxide molecule. This reaction results in the formation of a highly fluorescent compound, which emits light upon excitation. The fluorescence intensity of this compound is directly proportional to the concentration of hydrogen peroxide, making it an excellent tool for the detection of ROS.
Biochemical and Physiological Effects:
This compound has been found to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with the normal functioning of cells and does not cause any toxicity or cell death. This makes it an ideal probe for the detection of ROS in living cells and tissues.
Advantages and Limitations for Lab Experiments
The advantages of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate include its high selectivity and sensitivity towards hydrogen peroxide, its ability to detect ROS in living cells and tissues, and its ease of use in various spectroscopic techniques. However, this compound has some limitations, such as its limited solubility in water and its susceptibility to interference from other molecules that can react with hydrogen peroxide.
Future Directions
There are several future directions for the use of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate in scientific research. One potential application is the development of this compound-based biosensors for the detection of ROS in various biological samples. Another direction is the modification of this compound to improve its solubility and selectivity towards specific ROS. This compound can also be used in combination with other fluorescent probes to detect multiple ROS simultaneously. Overall, this compound has great potential for the development of new diagnostic and therapeutic tools for various diseases associated with ROS.
Synthesis Methods
The synthesis of Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate involves the reaction between diethyl malonate and 4-vinylbenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate, which is then hydrolyzed to yield the final product. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and the amount of reagents used.
Scientific Research Applications
Diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate has been extensively used in scientific research as a fluorescent probe for the detection of reactive oxygen species (ROS). ROS are highly reactive molecules that are produced during various physiological processes and can cause cellular damage if not eliminated. This compound has been found to react specifically with hydrogen peroxide, a type of ROS, and produce a fluorescent signal that can be detected using various spectroscopic techniques.
properties
IUPAC Name |
diethyl 2-[(4-ethenylbenzoyl)amino]-2-methylpropanedioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO5/c1-5-12-8-10-13(11-9-12)14(19)18-17(4,15(20)22-6-2)16(21)23-7-3/h5,8-11H,1,6-7H2,2-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIHZYSWJPYNMRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C(=O)OCC)NC(=O)C1=CC=C(C=C1)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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